Cas no 848181-18-0 (N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide
• CAS No: 848181-18-0
• MF: C₁₉H₂₁ClFN₃O
• MW: 361.840946912766
• CID: 6397046
• PubChem ID: 2654077
• Update Time: 2025-11-01

N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide
• 848181-18-0
• F3230-0137
• AP-124/43383603
• Z30970133
• N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• VU0606134-1
• N-(5-chloro-2-methylphenyl)-2-(4-(2-fluorophenyl)piperazin-1-yl)acetamide
• N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide
• AKOS001100886
• 1-Piperazineacetamide, N-(5-chloro-2-methylphenyl)-4-(2-fluorophenyl)-

• Inchi： 1S/C19H21ClFN3O/c1-14-6-7-15(20)12-17(14)22-19(25)13-23-8-10-24(11-9-23)18-5-3-2-4-16(18)21/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key： QGQSGWFUXOFREC-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(Cl)=CC=C2C)=O)CCN(C2=CC=CC=C2F)CC1

Computed Properties

• Exact Mass: 361.1357182g/mol
• Monoisotopic Mass: 361.1357182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 518.4±50.0 °C(Predicted)
• pka: 13.94±0.70(Predicted)

Additional information on N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide

Professional Introduction to N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide and CAS No. 848181-18-0

N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide, identified by the CAS number 848181-18-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The unique structural features of this molecule, including its chloro-substituted aromatic ring and piperazine moiety, contribute to its distinct pharmacological profile.

The synthesis and characterization of N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide have been subjects of extensive studies due to its promising biological activity. Recent advancements in chemical synthesis have enabled the production of this compound with high purity and yield, facilitating further research into its mechanisms of action. The presence of a fluorine atom in the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug development.

In the realm of medicinal chemistry, N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide has been investigated for its potential role in modulating neurotransmitter systems. The piperazine group is known to interact with various receptors, including serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. Preliminary studies suggest that this compound may exhibit properties similar to those of existing antipsychotic and antidepressant drugs, although further research is needed to fully elucidate its therapeutic potential.

The structural design of N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide incorporates elements that are commonly found in bioactive molecules. The chloro substituent on the aromatic ring can influence electronic properties and binding interactions, while the fluorine atom provides metabolic stability. These features make the compound a valuable scaffold for designing novel therapeutic agents. Computational modeling and molecular dynamics simulations have been employed to predict how this molecule might interact with biological targets, providing insights into its potential pharmacological effects.

Recent research has highlighted the importance of fluorinated compounds in drug development due to their enhanced bioavailability and binding affinity. The incorporation of a fluorine atom in N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide aligns with this trend, making it a promising candidate for further investigation. Studies have shown that fluorinated piperazine derivatives can exhibit potent activity against various neurological disorders, including schizophrenia and depression. The ability of this compound to modulate neurotransmitter systems suggests its potential as a lead molecule for developing new treatments.

The synthesis route for N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the standards required for preclinical studies. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

In conclusion, N-(5-chloro-2-methylphenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide, with CAS number 848181-18-0, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable compound for further study. As research continues to uncover new applications for this molecule, it holds great potential for contributing to the development of novel therapeutic agents that can address unmet medical needs.